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Compound of Interest

Compound Name: Bromo-PEG8-Boc

Cat. No.: B606407 Get Quote

For Immediate Use by Laboratory Professionals

This guide provides essential safety information and detailed operational procedures for the

proper disposal of Bromo-PEG8-Boc. Adherence to these protocols is critical for ensuring

personnel safety and environmental compliance. This document is intended for researchers,

scientists, and professionals in drug development who handle such chemical compounds.

Hazard Identification and Safety Profile
Bromo-PEG8-Boc is classified as a hazardous substance. The primary hazards associated

with this compound are outlined in its Safety Data Sheet (SDS). A GHS07 pictogram indicates

that it is an irritant.[1] Key hazard statements include:

H302: Harmful if swallowed.[2][3]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Additionally, similar PEG-ylated compounds are noted as being very toxic to aquatic life with

long-lasting effects, underscoring the importance of preventing environmental release.[3]
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Quantitative Safety Data
Property Value Source

Molecular Formula C₂₃H₄₅BrO₁₀ [1]

Molecular Weight 561.50 g/mol [1]

GHS Pictogram GHS07 (Exclamation Mark) [1]

Signal Word Warning [2]

Hazard Statements H302, H315, H319, H335 [2]

Storage Temperature 4°C [1]

Personal Protective Equipment (PPE) and Handling
Before handling Bromo-PEG8-Boc for any purpose, including disposal, appropriate personal

protective equipment must be worn.

Eye Protection: Chemical safety goggles with side shields are mandatory.

Hand Protection: Nitrile or other chemically resistant gloves must be worn.

Skin and Body Protection: A laboratory coat is required. Ensure exposed skin is covered.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a certified chemical fume hood, to avoid inhalation of any dust or vapors.[2]

Step-by-Step Disposal Protocol
The presence of bromine in the compound means it must be disposed of as halogenated

organic waste.[4] Do not mix with non-halogenated organic waste.

Experimental Protocol: Waste Segregation and Disposal

Waste Collection:

Designate a specific, clearly labeled, and sealed container for "Halogenated Organic

Waste."
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This container should be made of a material compatible with brominated organic

compounds.

Collect all waste Bromo-PEG8-Boc, including any contaminated materials (e.g., pipette

tips, weighing paper, contaminated gloves), in this designated container.

Spill Management:

In the event of a spill, do not panic. Evacuate the immediate area if the spill is large or in a

poorly ventilated space.

For small spills, use an inert absorbent material, such as vermiculite, sand, or a

commercial spill absorbent, to contain the substance.

Carefully collect the absorbed material and place it in the designated "Halogenated

Organic Waste" container.

Decontaminate the spill area with a suitable solvent (e.g., isopropanol or ethanol) and

collect the cleaning materials in the same waste container.

Container Management:

Keep the halogenated organic waste container securely sealed when not in use.

Store the container in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents.

Final Disposal:

Do not dispose of Bromo-PEG8-Boc or its waste down the drain.[4]

Arrange for the collection and disposal of the "Halogenated Organic Waste" container

through your institution's Environmental Health and Safety (EHS) office or a licensed

chemical waste disposal contractor.

Ensure all institutional and local regulations for hazardous waste disposal are followed.

Disposal Workflow and Decision-Making
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The following diagram illustrates the logical workflow for the proper disposal of Bromo-PEG8-
Boc.
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of Bromo-PEG8-Boc.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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